Cas no 317377-76-7 (1-[(4-BROMOPHENYL)SULFONYL]-N-(3,4-DIFLUOROPHENYL)-2-PYRROLIDINECARBOXAMIDE)

• Product Name: 1-[(4-BROMOPHENYL)SULFONYL]-N-(3,4-DIFLUOROPHENYL)-2-PYRROLIDINECARBOXAMIDE
• CAS No: 317377-76-7
• MF: C₁₇H₁₅BrF₂N₂O₃S
• MW: 445.27840924263
• CID: 5269920
• Update Time: 2026-03-09

1-[(4-BROMOPHENYL)SULFONYL]-N-(3,4-DIFLUOROPHENYL)-2-PYRROLIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-[(4-BROMOPHENYL)SULFONYL]-N-(3,4-DIFLUOROPHENYL)-2-PYRROLIDINECARBOXAMIDE
• 1-(4-bromobenzenesulfonyl)-N-(3,4-difluorophenyl)pyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, 1-[(4-bromophenyl)sulfonyl]-N-(3,4-difluorophenyl)-

• Inchi： 1S/C17H15BrF2N2O3S/c18-11-3-6-13(7-4-11)26(24,25)22-9-1-2-16(22)17(23)21-12-5-8-14(19)15(20)10-12/h3-8,10,16H,1-2,9H2,(H,21,23)
• InChI Key： RFQTWTQIGZPKJJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Br)C=C2)(=O)=O)CCCC1C(NC1=CC=C(F)C(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[(4-BROMOPHENYL)SULFONYL]-N-(3,4-DIFLUOROPHENYL)-2-PYRROLIDINECARBOXAMIDE

Comprehensive Analysis of 1-[(4-Bromophenyl)sulfonyl]-N-(3,4-difluorophenyl)-2-pyrrolidinecarboxamide (CAS No. 317377-76-7)

1-[(4-Bromophenyl)sulfonyl]-N-(3,4-difluorophenyl)-2-pyrrolidinecarboxamide (CAS No. 317377-76-7) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a pyrrolidinecarboxamide core, a 4-bromophenylsulfonyl group, and a 3,4-difluorophenyl substituent, making it a subject of interest for drug discovery and medicinal chemistry applications. Its structural complexity and functional groups contribute to its versatility in targeting specific biological pathways.

In recent years, researchers have focused on sulfonamide derivatives due to their broad pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both bromine and fluorine atoms in this compound enhances its reactivity and binding affinity, which is critical for designing enzyme inhibitors or receptor modulators. This aligns with current trends in precision medicine, where small-molecule drugs are tailored to interact with specific protein targets.

The compound’s CAS No. 317377-76-7 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in synthetic chemistry. Scientists are particularly interested in its synthetic routes, purification methods, and spectroscopic characterization (e.g., NMR, HPLC, and mass spectrometry). These details are essential for reproducibility and scaling up production for preclinical studies.

Another hot topic is the role of fluorinated compounds in drug development. Fluorine’s electronegativity improves metabolic stability and bioavailability, making 1-[(4-Bromophenyl)sulfonyl]-N-(3,4-difluorophenyl)-2-pyrrolidinecarboxamide a candidate for optimizing lead compounds. Discussions in forums often highlight its potential as a kinase inhibitor or GPCR modulator, though further validation is needed.

From an industrial perspective, the demand for high-purity intermediates like this compound has grown, driven by the need for reliable building blocks in combinatorial chemistry. Suppliers emphasize batch-to-batch consistency and regulatory compliance, addressing concerns raised by quality-focused buyers.

In summary, 1-[(4-Bromophenyl)sulfonyl]-N-(3,4-difluorophenyl)-2-pyrrolidinecarboxamide represents a convergence of synthetic innovation and therapeutic potential. Its study contributes to advancing structure-activity relationships (SAR) and highlights the importance of halogenated motifs in modern drug design. Future research may explore its applications in neurodegenerative diseases or metabolic disorders, areas where targeted therapies are urgently needed.